N-(2,5-Dimethoxybenzyl)-2-(4-fluorophenyl)ethanamine hydrobromide
Overview
Description
N-(2,5-Dimethoxybenzyl)-2-(4-fluorophenyl)ethanamine hydrobromide, also known as 2C-B-FLY, is a synthetic psychedelic substance that belongs to the phenethylamine class of compounds. It was first synthesized by Aaron P. Monte in 1996 and has gained popularity among the research community due to its unique properties.
Mechanism of Action
The mechanism of action of N-(2,5-Dimethoxybenzyl)-2-(4-fluorophenyl)ethanamine hydrobromide involves its binding to the serotonin 5-HT2A receptor, which leads to the activation of intracellular signaling pathways. This results in the modulation of neurotransmitter release and the alteration of neuronal activity in various regions of the brain, including the prefrontal cortex and the limbic system.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(2,5-Dimethoxybenzyl)-2-(4-fluorophenyl)ethanamine hydrobromide include changes in heart rate, blood pressure, and body temperature. It has been found to produce visual and auditory hallucinations, as well as alterations in mood and perception. Studies have also shown that N-(2,5-Dimethoxybenzyl)-2-(4-fluorophenyl)ethanamine hydrobromide can induce changes in brain activity, particularly in regions involved in the processing of sensory information and emotional responses.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2,5-Dimethoxybenzyl)-2-(4-fluorophenyl)ethanamine hydrobromide in lab experiments is its high affinity for the serotonin 5-HT2A receptor, which makes it a useful tool for studying the role of this receptor in various physiological and pathological conditions. However, one limitation is the lack of information on its long-term effects and potential toxicity, which warrants further investigation.
Future Directions
For research on N-(2,5-Dimethoxybenzyl)-2-(4-fluorophenyl)ethanamine hydrobromide include the investigation of its potential therapeutic applications, particularly in the treatment of psychiatric disorders such as depression and anxiety. It is also important to study its pharmacokinetics and pharmacodynamics in order to better understand its safety and efficacy. Additionally, the development of novel compounds based on the structure of N-(2,5-Dimethoxybenzyl)-2-(4-fluorophenyl)ethanamine hydrobromide may lead to the discovery of new drugs with improved properties.
Scientific Research Applications
N-(2,5-Dimethoxybenzyl)-2-(4-fluorophenyl)ethanamine hydrobromide has been used in scientific research to study its effects on the central nervous system. It has been found to have a high affinity for the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. Studies have shown that N-(2,5-Dimethoxybenzyl)-2-(4-fluorophenyl)ethanamine hydrobromide produces psychedelic effects similar to those of other 2C-x compounds, such as 2C-B and 2C-E.
properties
IUPAC Name |
N-[(2,5-dimethoxyphenyl)methyl]-2-(4-fluorophenyl)ethanamine;hydrobromide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20FNO2.BrH/c1-20-16-7-8-17(21-2)14(11-16)12-19-10-9-13-3-5-15(18)6-4-13;/h3-8,11,19H,9-10,12H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JTGUKPHRKAHNQQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)CNCCC2=CC=C(C=C2)F.Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21BrFNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1609404-17-2 |
Source
|
| Record name | Benzeneethanamine, N-[(2,5-dimethoxyphenyl)methyl]-4-fluoro-, hydrobromide (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1609404-17-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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